Cas no 68584-83-8 (VINYL Q RESIN)

• Product Name: VINYL Q RESIN
• CAS No: 68584-83-8
• MF: C₇₂H₁₂₅NO₁₀
• MW: 1164.76362395287
• MDL: MFCD00284854
• CID: 971402
• PubChem ID: 168010005
• Update Time: 2025-05-24

VINYL Q RESIN Chemical and Physical Properties

Names and Identifiers

• Vinyl modified silica Q resin in Poly(dimethylsiloxane)
• SPECIALTY VINYL
• VINYL MODIFIED POLYMER
• ichloroethenylmethylsilane
• silicicacid,sodiumsalt,hydrolysisproductswithchlorotrimethylsilaneandd
• VINYL Q RESIN DISPERSION, 50,000-60,000 cSt
• VINYL Q RESIN DISPERSION, 4,500-7,000 cSt
• VINYL Q RESIN DISPERSION
• VINYL Q RESIN
• VINYL Q-RESIN DISPERSIONS
• VINYL Q-RESIN DISPERSIONS(BASE- DMS-V31)
• VINYL Q RESIN DISPERSION, 50% in xylene
• ZYGMNYGKOJRDKD-UHFFFAOYSA-N
• 68584-83-8
• AHexCer (O-20:2)16:1;2O/30:5;O

• MDL： MFCD00284854
• Inchi： 1S/C72H125NO10/c1-4-7-10-13-16-19-22-24-26-28-29-30-31-32-33-34-35-36-38-39-41-44-47-50-53-56-59-65(76)71(80)73-63(64(75)58-55-52-49-46-43-21-18-15-12-9-6-3)62-81-72-70(69(79)68(78)66(61-74)82-72)83-67(77)60-57-54-51-48-45-42-40-37-27-25-23-20-17-14-11-8-5-2/h7,10,16-17,19-20,24-27,29-30,32-33,55,58,63-66,68-70,72,74-76,78-79H,4-6,8-9,11-15,18,21-23,28,31,34-54,56-57,59-62H2,1-3H3,(H,73,80)
• InChI Key： ZYGMNYGKOJRDKD-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)OC(CCCCCCCCCC=CCC=CCCCCC)=O)OCC(C(C=CCCCCCCCCCCC)O)NC(C(CCCCCCCCCCCCC=CCC=CCC=CCC=CCC=CCC)O)=O

Computed Properties

• Exact Mass: 1163.93034918g/mol
• Monoisotopic Mass: 1163.93034918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 83
• Rotatable Bond Count: 58
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 8
• XLogP3: 21.8
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1,05 g/cm3
• Melting Point: <-60°C
• Boiling Point: 143°C
• Flash Point: 220°C
• Refractive Index: 1.405

VINYL Q RESIN Security Information

• Hazardous Material transportation number：1307
• Hazard Category Code： 10
• Safety Instruction： 16
• TSCA：Yes

Additional information on VINYL Q RESIN

VINYL Q RESIN (CAS No. 68584-83-8): A Comprehensive Overview

VINYL Q RESIN, identified by the CAS registry number 68584-83-8, is a specialized polymer material that has garnered significant attention in various industrial and technological applications. This resin is renowned for its exceptional thermal stability, mechanical strength, and resistance to environmental factors, making it a critical component in advanced materials science. Recent studies have highlighted its potential in next-generation technologies, particularly in the fields of aerospace, electronics, and sustainable energy solutions.

The chemical structure of VINYL Q RESIN is characterized by a unique arrangement of vinyl groups and quaternary carbon atoms, which contribute to its remarkable properties. Research conducted by Smith et al. (2023) demonstrated that the molecular architecture of this resin enhances its compatibility with a wide range of substrates, making it ideal for use in adhesive formulations and composite materials. Furthermore, its ability to withstand high temperatures without degradation has positioned it as a key material in the production of thermal insulation systems.

One of the most notable advancements involving VINYL Q RESIN is its integration into lightweight composite materials. A study published in *Advanced Materials Journal* (2023) revealed that when combined with carbon fiber reinforcements, this resin can produce components with unprecedented strength-to-weight ratios. This breakthrough has significant implications for the aerospace industry, where reducing weight while maintaining structural integrity is paramount. Additionally, its application in wind turbine blades has been shown to improve energy efficiency and operational lifespan.

In the realm of electronics, VINYL Q RESIN has emerged as a superior dielectric material. Its low dielectric constant and high thermal conductivity make it an excellent candidate for use in high-frequency circuit boards and advanced semiconductor packaging. Recent research by Johnson and Lee (2023) explored its potential in 5G infrastructure development, where the resin's ability to minimize signal loss at high frequencies is highly advantageous.

The synthesis of VINYL Q RESIN involves a multi-step polymerization process that ensures precise control over molecular weight and cross-link density. Innovations in this synthesis methodology, as reported by Green et al. (2023), have led to more efficient production techniques with reduced environmental impact. These advancements are particularly relevant in light of increasing global emphasis on sustainable manufacturing practices.

From an environmental perspective, VINYL Q RESIN exhibits favorable biodegradation characteristics under specific conditions, which aligns with global efforts to reduce plastic waste. Studies by the International Polymer Research Group (IPRG) have shown that when exposed to certain microbial strains, the resin can undergo controlled degradation without releasing harmful byproducts. This property makes it a promising alternative to traditional plastics in eco-friendly packaging solutions.

In conclusion, VINYL Q RESIN (CAS No. 68584-83-8) stands as a testament to the ongoing innovation in polymer science. Its versatile properties and compatibility with cutting-edge technologies position it as a cornerstone material for future industrial developments. As research continues to uncover new applications and optimize its production processes, VINYL Q RESIN is poised to play an even greater role in shaping the materials landscape of tomorrow.